Cas no 61675-02-3 (2-Heptanone, 7-bromo-4-methyl-)

• Product Name: 2-Heptanone, 7-bromo-4-methyl-
• CAS No: 61675-02-3
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 470562
• PubChem ID: 21677913
• Update Time: 2025-04-19

2-Heptanone, 7-bromo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 7-bromo-4-methyl-
• 7-bromo-4-methylheptan-2-one
• DTXSID10616818
• SCHEMBL5547919
• 7-Brom-4-methyl-2-heptanon
• 61675-02-3

• Inchi： 1S/C8H15BrO/c1-7(4-3-5-9)6-8(2)10/h7H,3-6H2,1-2H3
• InChI Key： MEVWJJWNMJDOJU-UHFFFAOYSA-N
• SMILES： BrCCCC(C)CC(C)=O

Computed Properties

• Exact Mass: 206.03065
• Monoisotopic Mass: 206.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07